Cas no 595-91-5 (2,2,2-Triphenylacetic Acid)

2,2,2-Triphenylacetic Acid is a substituted phenylacetic acid derivative characterized by three phenyl groups attached to the α-carbon. This structural feature imparts steric hindrance and influences its reactivity, making it useful in organic synthesis and pharmaceutical research. The compound exhibits moderate acidity due to the electron-withdrawing effect of the phenyl groups, enabling applications in carboxylate-based reactions. Its crystalline form ensures stability and ease of handling. Researchers value 2,2,2-Triphenylacetic Acid for its role in studying steric effects on reaction mechanisms and as a building block for more complex molecules. Proper storage under inert conditions is recommended to maintain purity.

2,2,2-Triphenylacetic Acid structure

Product Name:2,2,2-Triphenylacetic Acid

CAS No:595-91-5

MF:C₂₀H₁₆O₂

MW:288.339845657349

MDL:MFCD00004185

CID:38650

PubChem ID:87577342

Update Time:2025-05-28

2,2,2-Triphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

- 2,2,2-Triphenylacetic acid
- Triphenylacetic Acid
- Aceticacid, triphenyl- (6CI,7CI,8CI)
- NSC 61
- Triphenylmethanecarboxylic acid
- a,a-Diphenylbenzeneacetic acid
- Acetic acid, triphenyl-
- triphenyl acetic acid
- Triphenylacetic acid, 99%
- Benzeneacetic acid, .alpha.,.alpha.-diphenyl-
- DCYGAPKNVCQNOE-UHFFFAOYSA-N
- tri phenylacetic acid
- PubChem9200
- alpha-Toluic acid, alpha,alpha-diphenyl-
- Maybridge1_006927
- NSC61
- 2,2,2-triphenyl-acetic acid
- HMS561C19
- Acetic acid, tr
- EINECS 209-873-4
- 2,2,2-triphenylaceticacid
- NS00034193
- A832376
- TriphenylessigsA currencyure
- CS1005
- BDBM50371393
- AKOS005439331
- .alpha.-Toluic acid, .alpha.,.alpha.-diphenyl-
- DS-17416
- CCG-252183
- MFCD00004185
- UNII-AMG3VF7EBL
- Benzeneacetic acid,.alpha.-diphenyl-
- FT-0632478
- SY109884
- T1585
- DTXSID80208204
- J-640276
- .alpha.-Toluic acid,.alpha.-diphenyl-
- Tritylformic acid
- J-800275
- SCHEMBL45520
- AI3-05839
- AMG3VF7EBL
- AMY5473
- Benzeneacetic acid, alpha,alpha-diphenyl-
- 595-91-5
- BB 0261888
- CS-W023181
- NSC-61
- CHEMBL271207
- DTXCID60130695
- STK332019
- DB-001435
- Acetic acid, triphenyl-(8CI)
- 209-873-4
- FT64704
- 2,2,2-Triphenylacetic Acid
- MDL： MFCD00004185
- Inchi： 1S/C20H16O2/c21-19(22)20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H,(H,21,22)
- InChI Key： DCYGAPKNVCQNOE-UHFFFAOYSA-N
- SMILES： OC(C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 288.11500
Monoisotopic Mass: 288.115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4
Topological Polar Surface Area: 37.3

Experimental Properties

Color/Form: Not available
Density: 1.0992 (rough estimate)
Melting Point: 270-273 °C (lit.)
Boiling Point: 401.4°C at 760 mmHg
Flash Point: 210.7°C
Refractive Index: 1.7580 (estimate)
PSA: 37.30000
LogP: 4.10560
Solubility: Not available

2,2,2-Triphenylacetic Acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S24/25
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,Room Temperature(BD1158)
Safety Term：S24/25

2,2,2-Triphenylacetic Acid Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,2,2-Triphenylacetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019064690-25g	2,2,2-Triphenylacetic acid	595-91-5	97%	25g	$221.83	2023-09-01
Chemenu	CM219632-100g	2,2,2-Triphenylacetic acid	595-91-5	95%+	100g	$589	2021-06-16
Chemenu	CM219632-1000g	2,2,2-Triphenylacetic acid	595-91-5	95%+	1000g	$2208	2021-06-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162079-5G	2,2,2-Triphenylacetic Acid	595-91-5	>97.0%	5g	¥285.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162079-250mg	2,2,2-Triphenylacetic Acid	595-91-5	>97.0%	250mg	¥39.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162079-100g	2,2,2-Triphenylacetic Acid	595-91-5	>97.0%	100g	¥3383.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162079-25G	2,2,2-Triphenylacetic Acid	595-91-5	>97.0%	25g	¥1081.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162079-10g	2,2,2-Triphenylacetic Acid	595-91-5	>97.0%	10g	¥536.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162079-1g	2,2,2-Triphenylacetic Acid	595-91-5	>97.0%	1g	¥72.90	2023-08-31
Chemenu	CM219632-100g	2,2,2-Triphenylacetic acid	595-91-5	95%+	100g	$589	2022-06-10

2,2,2-Triphenylacetic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:595-91-5)三苯基乙酸

Order Number:LE26663788

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:57

Price ($):discuss personally

Email:18501500038@163.com

2,2,2-Triphenylacetic Acid Related Literature

1. Highly selective insertion into aromatic C–H bonds in rhodium(II) triphenylacetate-catalysed decomposition of α-diazocarbonyl compounds

Shun-ichi Hashimoto,Nobuhide Watanabe,Shiro Ikegami J. Chem. Soc. Chem. Commun. 1992 1508
2. Octanuclear cobalt and nickel cages featuring formate ligands

Cyril Cadiou,Robert A. Coxall,Alasdair Graham,Andrew Harrison,Madeleine Helliwell,Simon Parsons,Richard E. P. Winpenny Chem. Commun. 2002 1106
3. Changing cage structures through inter-ligand repulsions

Alasdair Graham,Stephanie Meier,Simon Parsons,Richard E. P. Winpenny repulsions. Alasdair Graham Stephanie Meier Simon Parsons Richard E. P. Winpenny Chem. Commun. 2000 811
4. Guest-induced topological polymorphism of pseudo-cubic hydrogen bond networks—robust and adaptable supramolecular synthon

Tetsuharu Yuge,Ichiro Hisaki,Mikiji Miyata,Norimitsu Tohnai CrystEngComm 2008 10 263
5. Non-heme μ-Oxo- and bis(μ-carboxylato)-bridged diiron(iii) complexes of a 3N ligand as catalysts for alkane hydroxylation: stereoelectronic factors of carboxylate bridges determine the catalytic efficiency

Mani Balamurugan,Eringathodi Suresh,Mallayan Palaniandavar Dalton Trans. 2016 45 11422

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